Cas no 28046-69-7 (1,4-DIMETHOXYCYCLOHEXANE)

1,4-DIMETHOXYCYCLOHEXANE structure
1,4-DIMETHOXYCYCLOHEXANE structure
Product Name:1,4-DIMETHOXYCYCLOHEXANE
CAS No:28046-69-7
MF:C8H16O2
MW:144.211442947388
CID:891185
PubChem ID:552247
Update Time:2025-04-19

1,4-DIMETHOXYCYCLOHEXANE Chemical and Physical Properties

Names and Identifiers

    • 1,4-DIMETHOXYCYCLOHEXANE
    • trans-1,4-Dimethoxicyclohexan
    • trans-1,4-Dimethoxycyclohexan
    • trans-1,4-dimethoxy-cyclohexane
    • Inchi: 1S/C8H16O2/c1-9-7-3-5-8(10-2)6-4-7/h7-8H,3-6H2,1-2H3
    • InChI Key: SVHAWXAAVLMPLW-UHFFFAOYSA-N
    • SMILES: COC1CCC(OC)CC1

Computed Properties

  • Exact Mass: 144.11500
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 73.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 1.59040
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